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Compound of Interest

Compound Name: Trimethylolpropane ethoxylate

Cat. No.: B3050939

For Researchers, Scientists, and Drug Development Professionals
Introduction:

Trimethylolpropane ethoxylate (CAS number 50586-59-9) is a trifunctional polyether polyol, a
class of compounds with broad applications in the chemical industry. This technical guide
provides a comprehensive overview of its chemical and physical properties, synthesis,
applications, and known suppliers. While primarily utilized in polymer chemistry, this guide also
addresses its relevance, or lack thereof, in the context of direct pharmacological activity and
drug development, a key consideration for the intended audience.

Core Chemical and Physical Properties

Trimethylolpropane ethoxylate is a viscous liquid whose properties can vary depending on
the degree of ethoxylation. The general structure consists of a central trimethylolpropane core
with three arms of polyethylene glycol (PEG) chains. The length of these PEG chains dictates
the molecular weight and influences properties such as viscosity and solubility.
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Property Value
CAS Number 50586-59-9

3-arm PEG, 3-arm PEO, Poly(ethylene oxide),
Synonyms 3-arm, hydroxy terminated, Polyethylene glycol

trimethylolpropane ether

Molecular Formula

(C2H40)N(C2H40)N(C2H40)NCsH1403[1][2]

Appearance

Colorless to pale yellow viscous liquid[3][4][5]

Density

Approximately 1.1 - 1.14 g/mL at 25 °CJ[3][6]

Refractive Index

n20/D ~1.472 - 1.478[3][6]

Flash Point

>230 °F (>110 °C)[6]

Water Solubility

Soluble[5][6]

Boiling Point

Not applicable (polymer)

Melting Point

Not applicable (liquid at room temperature)

Synthesis of Trimethylolpropane Ethoxylate

The industrial production of trimethylolpropane ethoxylate is achieved through the

ethoxylation of trimethylolpropane.[4] This process involves the ring-opening polymerization of

ethylene oxide initiated by the hydroxyl groups of trimethylolpropane, typically under basic

catalysis. The degree of ethoxylation, and thus the final properties of the product, can be

controlled by the stoichiometry of the reactants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to CAS 50586-59-9:
Trimethylolpropane Ethoxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050939#cas-number-50586-59-9-properties-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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